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Compound of Interest

Compound Name: Bli-489

Cat. No.: B1667136 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for Bli-489 was found. The following guidance

is based on general laboratory safety principles for handling similar research compounds.

Researchers should always consult the manufacturer-provided SDS if available and perform a

risk assessment before handling any new chemical.

Bli-489 is a penem β-lactamase inhibitor, a class of compounds that can act as sensitizers.[1]

This document provides essential, immediate safety and logistical information, including

operational and disposal plans for researchers, scientists, and drug development professionals.

Chemical and Physical Properties of Bli-489
A summary of the known quantitative data for Bli-489 is presented below.

Property Value Source

Molecular Formula C13H10N3NaO4S PubChem

Molecular Weight 327.29 g/mol PubChem[2]

IUPAC Name

sodium (5R,6Z)-6-(6,8-dihydro-

5H-imidazo[2,1-c][2][3]oxazin-

2-ylmethylidene)-7-oxo-4-thia-

1-azabicyclo[3.2.0]hept-2-ene-

2-carboxylate

PubChem[2]
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Personal Protective Equipment (PPE)
A risk assessment should be conducted to determine the specific PPE required for the tasks to

be performed.[3][4] The following table summarizes the recommended PPE for handling Bli-
489 based on general laboratory safety guidelines.

Body Part PPE Standard Rationale

Eyes/Face

Safety glasses with

side shields or

chemical splash

goggles. A face shield

should be worn when

there is a splash

hazard.

ANSI Z87.1

Protects against

chemical splashes,

dust, and flying debris.

[3][5][6][7]

Hands

Disposable nitrile

gloves. Double

gloving may be

necessary for

additional protection.

ASTM F739 or EN

374

Provides a barrier

against skin contact

with the chemical.[3]

[5][6]

Body

A lab coat (fire-

resistant if working

with flammable

materials), long pants,

and closed-toe shoes

are the minimum

requirements.

N/A

Protects skin and

clothing from chemical

splashes and spills.[3]

[5][6]

Respiratory

A respirator may be

needed when working

with volatile chemicals

or in poorly ventilated

areas. The type

depends on the

chemical's toxicity and

concentration.

NIOSH-approved

Protects against

inhalation of

hazardous aerosols or

powders.[5]
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Operational and Disposal Plans
A step-by-step guide for the safe handling and disposal of Bli-489 is provided below.

Receiving and Storage
Inspection: Upon receipt, visually inspect the container for any damage or leaks.

Labeling: Ensure the container is clearly labeled with the chemical name, hazard information,

and date of receipt.

Storage: Store in a cool, dry, and well-ventilated area away from incompatible materials.

Follow any specific storage temperature requirements provided by the manufacturer.

Handling and Use
Designated Area: All work with Bli-489 should be conducted in a designated area, such as a

chemical fume hood, to minimize exposure.

PPE: Wear the appropriate PPE as outlined in the table above.

Weighing: If weighing the solid form, do so in a ventilated enclosure to avoid creating and

inhaling dust.

Solution Preparation: When preparing solutions, add the solid to the solvent slowly to avoid

splashing.

Spill Management: Have a spill kit readily available. In case of a spill, follow established

laboratory procedures for chemical cleanup.

Disposal Plan
Waste Segregation: Segregate Bli-489 waste from other laboratory waste. This includes

unused product, contaminated consumables (e.g., gloves, pipette tips), and empty

containers.

Waste Containers: Use clearly labeled, leak-proof containers for all Bli-489 waste.
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Disposal Route: Dispose of all Bli-489 waste through the institution's hazardous waste

disposal program. Do not dispose of it down the drain or in regular trash.

Visualizations
The following diagrams illustrate key workflows and decision-making processes for the safe

handling of Bli-489.

Receiving Storage Handling

Disposal
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Caption: Workflow for the safe handling of a chemical compound.
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Caption: Decision-making for selecting appropriate PPE.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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